Cas no 1049733-55-2 ((3S,4R)-4-(2-Nitrophenyl)pyrrolidine-3-carboxylic acid;hydrochloride)

• Product Name: (3S,4R)-4-(2-Nitrophenyl)pyrrolidine-3-carboxylic acid;hydrochloride
• CAS No: 1049733-55-2
• MF: C₁₁H₁₃ClN₂O₄
• MW: 272.68
• MDL: MFCD06659274
• CID: 4743093
• Update Time: 2025-10-05

(3S,4R)-4-(2-Nitrophenyl)pyrrolidine-3-carboxylic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

• ( })-trans-4-(2-Nitrophenyl)pyrrolidine-3-carboxylic acid.HCl
• ( })-trans-4-(2-Nitrophenyl)pyrrolidine-3-carboxylic acid hydrochloride
• (3S,4R)-4-(2-Nitrophenyl)pyrrolidine-3-carboxylic acid;hydrochloride

• MDL： MFCD06659274
• Inchi： 1S/C11H12N2O4.ClH/c14-11(15)9-6-12-5-8(9)7-3-1-2-4-10(7)13(16)17;/h1-4,8-9,12H,5-6H2,(H,14,15);1H/t8-,9+;/m0./s1
• InChI Key： SWUFNVPNWVVRKC-OULXEKPRSA-N
• SMILES： Cl[H].O([H])C([C@]1([H])C([H])([H])N([H])C([H])([H])[C@@]1([H])C1=C([H])C([H])=C([H])C([H])=C1[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 315
• Topological Polar Surface Area: 95.2

Additional information on (3S,4R)-4-(2-Nitrophenyl)pyrrolidine-3-carboxylic acid;hydrochloride

Comprehensive Overview of (3S,4R)-4-(2-Nitrophenyl)pyrrolidine-3-carboxylic acid;hydrochloride (CAS No. 1049733-55-2)

(3S,4R)-4-(2-Nitrophenyl)pyrrolidine-3-carboxylic acid;hydrochloride (CAS No. 1049733-55-2) is a chiral pyrrolidine derivative with significant applications in pharmaceutical research and organic synthesis. This compound, characterized by its nitrophenyl and carboxylic acid functional groups, is widely utilized as a building block in the development of bioactive molecules. Its stereochemistry (3S,4R) plays a critical role in its interactions with biological targets, making it a valuable tool for drug discovery.

The hydrochloride salt form of this compound enhances its solubility and stability, which is crucial for laboratory and industrial applications. Researchers often focus on its pyrrolidine ring structure, as it mimics natural alkaloids and can be modified to create novel therapeutic agents. Recent trends in AI-driven drug design and computational chemistry have increased interest in such chiral intermediates, as they enable the rapid screening of potential drug candidates.

One of the most searched questions related to CAS No. 1049733-55-2 is its role in asymmetric synthesis. The compound's ability to act as a chiral auxiliary or ligand in catalytic reactions has been explored in peer-reviewed studies. Additionally, its nitrophenyl group offers unique electronic properties, making it useful in photocatalysis and green chemistry applications. These attributes align with the growing demand for sustainable and efficient synthetic methodologies.

Another hot topic is the compound's potential in central nervous system (CNS) drug development. The pyrrolidine scaffold is a common motif in neuromodulators and receptor antagonists, and researchers are investigating derivatives of (3S,4R)-4-(2-Nitrophenyl)pyrrolidine-3-carboxylic acid for their pharmacokinetic properties. Questions about its blood-brain barrier permeability and metabolic stability frequently appear in scientific forums and search engines.

From a technical perspective, the synthesis of CAS No. 1049733-55-2 involves multi-step organic reactions, including stereoselective reduction and protection-deprotection strategies. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for verifying its purity and stereochemical integrity. These details are critical for researchers sourcing the compound for high-value applications.

In summary, (3S,4R)-4-(2-Nitrophenyl)pyrrolidine-3-carboxylic acid;hydrochloride (CAS No. 1049733-55-2) is a versatile chiral intermediate with broad relevance in modern chemistry and drug discovery. Its unique structural features and alignment with cutting-edge research trends make it a compound of enduring interest to scientists and industry professionals alike.